2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-N-[(E)-thiophen-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C14H13BrN2OS2/c15-12-4-1-3-11(7-12)9-19-10-14(18)17-16-8-13-5-2-6-20-13/h1-8H,9-10H2,(H,17,18)/b16-8+
• InChI Key: SDTYDCWLGQTKMY-LZYBPNLTSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CSCC(=O)NN=CC2=CC=CS2
• Isomeric SMILES: C1=CC(=CC(=C1)Br)CSCC(=O)N/N=C/C2=CC=CS2
• Molecular Formula: C14H13BrN2OS2
• Molecular Weight: 369.3 g/mol

Description

2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide, also known as BTAA, is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicine.

Scientific Research Applications

2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide has been found to have potential applications in the field of medicine. It has been shown to have anti-cancer properties and has been tested against various cancer cell lines. It has also been found to have anti-inflammatory and anti-bacterial properties.

Mechanism of Action

The mechanism of action of 2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It may also act by inducing apoptosis, which is a process of programmed cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide can inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory and anti-bacterial effects. However, more research is needed to fully understand the biochemical and physiological effects of 2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide in lab experiments is that it has been shown to have potent anti-cancer properties. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide. One direction is to further investigate its mechanism of action and identify the specific enzymes that it targets. Another direction is to test its efficacy in animal models of cancer. Additionally, 2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide could be used in combination with other anti-cancer drugs to enhance their effectiveness. Finally, more research is needed to understand the potential side effects of 2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide and to optimize its use in clinical settings.
In conclusion, 2-[(3-bromobenzyl)thio]-N'-(2-thienylmethylene)acetohydrazide is a chemical compound that has shown potential applications in the field of medicine. Its synthesis method is relatively simple, and it has been found to have anti-cancer, anti-inflammatory, and anti-bacterial properties. However, more research is needed to fully understand its mechanism of action and to optimize its use in lab experiments and clinical settings.